(4E)-4-[(4-Chlorophenyl)-hydroxymethylidene]-1-[2-(diethylamino)ethyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
(4E)-4-[(4-Chlorophenyl)-hydroxymethylidene]-1-[2-(diethylamino)ethyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
Brand Name:
Vulcanchem
CAS No.:
615272-68-9
VCID:
VC0385031
InChI:
InChI=1S/C22H25ClN2O4/c1-4-24(5-2)12-13-25-19(17-11-6-14(3)29-17)18(21(27)22(25)28)20(26)15-7-9-16(23)10-8-15/h6-11,19,26H,4-5,12-13H2,1-3H3/b20-18+
SMILES:
CC[NH+](CC)CCN1C(C(=C(C2=CC=C(C=C2)Cl)[O-])C(=O)C1=O)C3=CC=C(O3)C
Molecular Formula:
C22H25ClN2O4
Molecular Weight:
416.9g/mol
(4E)-4-[(4-Chlorophenyl)-hydroxymethylidene]-1-[2-(diethylamino)ethyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione
CAS No.: 615272-68-9
Main Products
VCID: VC0385031
Molecular Formula: C22H25ClN2O4
Molecular Weight: 416.9g/mol
CAS No. | 615272-68-9 |
---|---|
Product Name | (4E)-4-[(4-Chlorophenyl)-hydroxymethylidene]-1-[2-(diethylamino)ethyl]-5-(5-methylfuran-2-yl)pyrrolidine-2,3-dione |
Molecular Formula | C22H25ClN2O4 |
Molecular Weight | 416.9g/mol |
IUPAC Name | (E)-(4-chlorophenyl)-[1-[2-(diethylazaniumyl)ethyl]-2-(5-methylfuran-2-yl)-4,5-dioxopyrrolidin-3-ylidene]methanolate |
Standard InChI | InChI=1S/C22H25ClN2O4/c1-4-24(5-2)12-13-25-19(17-11-6-14(3)29-17)18(21(27)22(25)28)20(26)15-7-9-16(23)10-8-15/h6-11,19,26H,4-5,12-13H2,1-3H3/b20-18+ |
Standard InChIKey | PSECANMZWVVVCU-CZIZESTLSA-N |
Isomeric SMILES | CC[NH+](CC)CCN1C(/C(=C(/C2=CC=C(C=C2)Cl)\[O-])/C(=O)C1=O)C3=CC=C(O3)C |
SMILES | CC[NH+](CC)CCN1C(C(=C(C2=CC=C(C=C2)Cl)[O-])C(=O)C1=O)C3=CC=C(O3)C |
Canonical SMILES | CC[NH+](CC)CCN1C(C(=C(C2=CC=C(C=C2)Cl)[O-])C(=O)C1=O)C3=CC=C(O3)C |
PubChem Compound | 6368321 |
Last Modified | Nov 11 2021 |
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